Cas no 5982-87-6 (Benzenepropanamine,N-ethyl-N-(3-phenylpropyl)-, hydrochloride (1:1))

• Product Name: Benzenepropanamine,N-ethyl-N-(3-phenylpropyl)-, hydrochloride (1:1)
• CAS No: 5982-87-6
• MF: C₂₀H₂₈ClN
• MW: 317.896024703979
• CID: 368216
• PubChem ID: 80086
• Update Time: 2025-04-19

Benzenepropanamine,N-ethyl-N-(3-phenylpropyl)-, hydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• Benzenepropanamine,N-ethyl-N-(3-phenylpropyl)-, hydrochloride (1:1)
• 12-hydroxyoctadecanoic acid,octadecanoic acid
• ethylbis(3-phenylpropyl)ammonium chloride
• N-ethyl-3-phenyl-N-(3-phenylpropyl)propan-1-amine hydrochloride (1:1)
• UNII-8K3R1YUZ4I
• ALVERINE HCL
• DTXSID90904503
• 8K3R1YUZ4I
• N-ethyl-3-phenyl-N-(3-phenylpropyl)propan-1-amine;hydrochloride
• SCHEMBL5061747
• N-ETHYL-3,3'-DIPHENYLDIPROPYLAMINE HYDROCHLORIDE
• Q27124211
• 5982-87-6
• alverine hydrochloride
• CHEBI:53786
• N-ethyl-3-phenyl-N-(3-phenylpropyl)propan-1-amine hydrochloride
• AKOS040732189
• EINECS 227-793-8

• Inchi： 1S/C20H27N.ClH/c1-2-21(17-9-15-19-11-5-3-6-12-19)18-10-16-20-13-7-4-8-14-20;/h3-8,11-14H,2,9-10,15-18H2,1H3;1H
• InChI Key： ZKRKHXXSBDSIKQ-UHFFFAOYSA-N
• SMILES： Cl.N(CC)(CCCC1C=CC=CC=1)CCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 288.972
• Monoisotopic Mass: 317.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 41
• Rotatable Bond Count: 32
• Complexity: 430
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 3.2A^2

Experimental Properties

• Boiling Point: 358.8°C at 760 mmHg
• Flash Point: 174.4°C
• PSA: 5.9